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Cefamandole Lithium Cefamandole Lithium
Brand Name: Vulcanchem
CAS No.: 58648-57-0
VCID: VC0047452
InChI: InChI=1S/C18H18N6O5S2.Li/c1-23-18(20-21-22-23)31-8-10-7-30-16-11(15(27)24(16)12(10)17(28)29)19-14(26)13(25)9-5-3-2-4-6-9;/h2-6,11,13,16,25H,7-8H2,1H3,(H,19,26)(H,28,29);/q;+1/p-1/t11-,13-,16-;/m1./s1
SMILES: [Li+].CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)N=C(C(C4=CC=CC=C4)O)[O-])SC2)C(=O)O
Molecular Formula: C18H17LiN6O5S2
Molecular Weight: 468.431

Cefamandole Lithium

CAS No.: 58648-57-0

Reference Standards

VCID: VC0047452

Molecular Formula: C18H17LiN6O5S2

Molecular Weight: 468.431

Cefamandole Lithium - 58648-57-0

CAS No. 58648-57-0
Product Name Cefamandole Lithium
Molecular Formula C18H17LiN6O5S2
Molecular Weight 468.431
IUPAC Name lithium;(2R)-N-[(6R,7R)-2-carboxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]-2-hydroxy-2-phenylethanimidate
Standard InChI InChI=1S/C18H18N6O5S2.Li/c1-23-18(20-21-22-23)31-8-10-7-30-16-11(15(27)24(16)12(10)17(28)29)19-14(26)13(25)9-5-3-2-4-6-9;/h2-6,11,13,16,25H,7-8H2,1H3,(H,19,26)(H,28,29);/q;+1/p-1/t11-,13-,16-;/m1./s1
Standard InChIKey VLJXYASGGIMGRO-CFOLLTDRSA-M
SMILES [Li+].CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)N=C(C(C4=CC=CC=C4)O)[O-])SC2)C(=O)O
Synonyms (6R,7R)-7-((R)-2-(Formyloxy)-2-phenylacetamido)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate Lithium ;
PubChem Compound 101126161
Last Modified Nov 11 2021
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